Cas no 887893-93-8 (methyl 6-acetyl-2-(furan-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate)

• Product Name: methyl 6-acetyl-2-(furan-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• CAS No: 887893-93-8
• MF: C₁₆H₁₆N₂O₅S
• MW: 348.373642921448
• CID: 6086494
• PubChem ID: 4459862
• Update Time: 2025-05-21

methyl 6-acetyl-2-(furan-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-acetyl-2-(furan-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• Thieno[2,3-c]pyridine-3-carboxylic acid, 6-acetyl-2-[(2-furanylcarbonyl)amino]-4,5,6,7-tetrahydro-, methyl ester
• HMS2972C14
• 887893-93-8
• methyl 6-acetyl-2-(furan-2-carboxamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate
• AKOS024604577
• methyl 6-acetyl-2-(furan-2-carbonylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• SMR000806173
• methyl 6-acetyl-2-(furan-2-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate
• CHEMBL1502813
• AB00673767-01
• MLS001201662
• F1298-0649

• Inchi： 1S/C16H16N2O5S/c1-9(19)18-6-5-10-12(8-18)24-15(13(10)16(21)22-2)17-14(20)11-4-3-7-23-11/h3-4,7H,5-6,8H2,1-2H3,(H,17,20)
• InChI Key： FEKLYYHUGGZPIS-UHFFFAOYSA-N
• SMILES： C1N(C(C)=O)CCC2C(C(OC)=O)=C(NC(C3=CC=CO3)=O)SC1=2

Computed Properties

• Exact Mass: 348.07799279g/mol
• Monoisotopic Mass: 348.07799279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.406±0.06 g/cm3(Predicted)
• Boiling Point: 502.8±50.0 °C(Predicted)
• pka: 12.01±0.20(Predicted)

Additional information on methyl 6-acetyl-2-(furan-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate

Research Brief on Methyl 6-acetyl-2-(furan-2-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate (CAS: 887893-93-8)

Recent advancements in chemical biology and medicinal chemistry have highlighted the potential of methyl 6-acetyl-2-(furan-2-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate (CAS: 887893-93-8) as a promising scaffold for drug development. This compound, characterized by its unique thienopyridine core and functionalized furanamide side chain, has garnered attention for its versatile pharmacological properties. Studies have explored its applications in targeting various disease pathways, including inflammation, cancer, and infectious diseases, making it a focal point in contemporary research.

The synthesis of methyl 6-acetyl-2-(furan-2-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate involves a multi-step process that ensures high yield and purity, as detailed in recent publications. Key synthetic steps include the condensation of furan-2-carboxylic acid derivatives with thienopyridine intermediates, followed by acetylation and esterification. Researchers have optimized these steps to enhance scalability and reproducibility, which is critical for preclinical and clinical development. The compound's structural elucidation has been confirmed via NMR, mass spectrometry, and X-ray crystallography, providing a solid foundation for further modifications.

Pharmacological evaluations of this compound have revealed its potent inhibitory effects on specific enzymes and receptors. For instance, in vitro studies demonstrate its efficacy as a kinase inhibitor, particularly against kinases involved in inflammatory signaling pathways. Additionally, its ability to modulate cellular proliferation and apoptosis has been investigated in various cancer cell lines, showing promising results in reducing tumor growth. These findings suggest that methyl 6-acetyl-2-(furan-2-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate could serve as a lead compound for developing novel therapeutics.

Recent preclinical studies have further explored the compound's pharmacokinetic and toxicological profiles. Data indicate favorable absorption and distribution properties, with moderate metabolic stability. However, challenges such as solubility and bioavailability have been identified, prompting researchers to explore formulation strategies like nanoencapsulation and prodrug approaches. These efforts aim to optimize the compound's therapeutic index and ensure its suitability for clinical trials.

In conclusion, methyl 6-acetyl-2-(furan-2-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate represents a significant area of interest in chemical biology and drug discovery. Its multifaceted pharmacological activities, combined with ongoing synthetic and formulation advancements, position it as a viable candidate for addressing unmet medical needs. Future research will likely focus on expanding its therapeutic applications and overcoming existing limitations to facilitate its transition into clinical development.